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This technical guide provides a detailed overview of calcium iodide hydrate, focusing on its

various forms and their corresponding Chemical Abstracts Service (CAS) numbers and

molecular weights. This document is intended for researchers, scientists, and professionals in

drug development who require precise information for their work.

Introduction to Calcium Iodide and its Hydrates
Calcium iodide (CaI₂) is an ionic compound formed from calcium and iodine. It is a colorless,

deliquescent solid that is highly soluble in water. In practical applications and under normal

storage conditions, calcium iodide often exists in its hydrated forms, where each formula unit of

calcium iodide is associated with a specific number of water molecules. The degree of

hydration significantly affects the compound's physical properties, including its molecular

weight. Accurate identification through CAS numbers is therefore critical for scientific and

commercial purposes.

Quantitative Data Summary
The following table summarizes the CAS numbers and molecular weights for anhydrous

calcium iodide and its common hydrated forms.
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Chemical Name Formula CAS Number
Molecular Weight (
g/mol )

Anhydrous Calcium

Iodide
CaI₂ 10102-68-8 293.89

Calcium Iodide

Hydrate (unspecified)
CaI₂·xH₂O 71626-98-7

293.89 (anhydrous

basis)[1]

Calcium Iodide

Monohydrate
CaI₂·H₂O 71626-98-7 311.90[2][3]

Calcium Iodide

Tetrahydrate
CaI₂·4H₂O 13640-62-5 365.95

Calcium Iodide

Hexahydrate
CaI₂·6H₂O 10031-31-9 401.98[4][5]

Note: The CAS number 71626-98-7 is often used for calcium iodide hydrate where the exact

number of water molecules is not specified. Some suppliers may also associate it with the

monohydrate or hexahydrate form.[3][6]

Methodologies for Characterization
The determination of the specific hydrated form of calcium iodide and its purity typically

involves standard analytical techniques such as:

Thermogravimetric Analysis (TGA): To determine the water content by measuring the mass

loss as the sample is heated.

Karl Fischer Titration: A specific method to quantify the water content in a sample.

X-ray Diffraction (XRD): To identify the crystalline structure, which differs between the

anhydrous and various hydrated forms.

Elemental Analysis: To confirm the elemental composition of calcium and iodine.

Due to the straightforward nature of identifying these properties, detailed experimental

protocols are not provided in this guide. Researchers should refer to standard analytical
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chemistry textbooks and pharmacopeial monographs for detailed methodologies.

Logical Relationship of Calcium Iodide Forms
The relationship between the different forms of calcium iodide is primarily based on the degree

of hydration. The anhydrous form can become hydrated upon exposure to moisture, and the

hydrated forms can be converted to the anhydrous form by heating.

Anhydrous CaI₂
(CAS: 10102-68-8)

Monohydrate
CaI₂·H₂O

(CAS: 71626-98-7)

+ H₂O - H₂O (heating)

Tetrahydrate
CaI₂·4H₂O

(CAS: 13640-62-5)

+ 3H₂O - 3H₂O (heating)

Hexahydrate
CaI₂·6H₂O

(CAS: 10031-31-9)

+ 2H₂O - 2H₂O (heating)

Click to download full resolution via product page

Caption: Hydration and dehydration pathways of calcium iodide.

This guide provides essential technical data on the CAS numbers and molecular weights of

calcium iodide and its hydrates, which is fundamental for accurate research and development
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activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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